Cas no 304662-73-5 (N-(4-Acetyl-phenyl)-2-(5-amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetamide)

• Product Name: N-(4-Acetyl-phenyl)-2-(5-amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetamide
• CAS No: 304662-73-5
• MF: C₁₂H₁₂N₄O₂S₂
• MW: 308.379279136658
• CID: 3079295
• PubChem ID: 2038919
• Update Time: 2025-04-21

N-(4-Acetyl-phenyl)-2-(5-amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetyl-phenyl)-2-(5-amino-[1,3,4]thiadiazol-2-ylsulfanyl)-acetamide
• CBKinase1_013409
• HMS1807B17
• N-(4-Acetylphenyl)-2-((5-amino-1,3,4-thiadiazol-2-yl)thio)acetamide
• AKOS000667718
• NCGC00102578-01
• N-(4-acetylphenyl)-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• BRD-K73587509-001-01-7
• SR-01000519099
• N~1~-(4-acetylphenyl)-2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• AG-205/11866157
• CHEMBL1450134
• STK226567
• AB00100507-01
• N-(4-acetylphenyl)-2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetamide
• CBKinase1_001009
• Cambridge id 5909443
• 304662-73-5
• SR-01000519099-1

• Inchi： 1S/C12H12N4O2S2/c1-7(17)8-2-4-9(5-3-8)14-10(18)6-19-12-16-15-11(13)20-12/h2-5H,6H2,1H3,(H2,13,15)(H,14,18)
• InChI Key： GIUBTYOIBIMTOU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 308.04016799Da
• Monoisotopic Mass: 308.04016799Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 152Ų